2-Bromo-5-nitroanisole
Cat. No. B183279
Key on ui cas rn:
77337-82-7
M. Wt: 232.03 g/mol
InChI Key: NTKADLOYTKVXQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07863444B2
Procedure details
A mixture of 1-bromo-2-methoxy-4-nitrobenzene (3.0 g, 12.9 mmol) and glacial acetic acid (25 ml) was heated at 100° C. under an atmosphere of nitrogen. Iron powder (2.2 g, 38.8 mmol) was added and the mixture was stirred for one hour at a temperature of 100° C. The mixture was cooled to ambient temperature, water (100 ml) was added and the mixture was then extracted with ethyl acetate (3×25 ml). The combined organic extracts were washed with saturated aqueous sodium bicarbonate (3×25 ml) and then brine. The organic solution was dried over magnesium sulfate filtered and the filtrate evaporated under reduced pressure to give a residue. Purification of the material by flash chromatography on silica gel using heptane/ethyl acetate (6:4) as an eluent yielded 4-bromo-3-methoxyaniline (1.22 g): 1H NMR (DMSO-d6, 400 MHz) δ 7.1 (d, 1H), 6.31 (s, 1H), 6.1 (d, 1H), 5.27 (bs, 2H), 3.72 (s, 3H); TLC (heptane/ethyl acetate 1:1) Rf 0.33; RP-HPLC (Hypersil HyPurity Elite C18, 5 μm, 200 A, 250×4.6 mm; 25-100% acetonitrile-0.1 M ammonium acetate over 25 min, 1 ml/min) tr=11.05 min.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-])=O)=[CH:4][C:3]=1[O:11][CH3:12].C(O)(=O)C>[Fe].O>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([NH2:8])=[CH:4][C:3]=1[O:11][CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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3 g
|
|
Type
|
reactant
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|
Smiles
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BrC1=C(C=C(C=C1)[N+](=O)[O-])OC
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Name
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|
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Quantity
|
25 mL
|
|
Type
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reactant
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Smiles
|
C(C)(=O)O
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Step Two
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Name
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|
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Quantity
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2.2 g
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|
Type
|
catalyst
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|
Smiles
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[Fe]
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Step Three
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Name
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|
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Quantity
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100 mL
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|
Type
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solvent
|
|
Smiles
|
O
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
|
100 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred for one hour at a temperature of 100° C
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled to ambient temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was then extracted with ethyl acetate (3×25 ml)
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WASH
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Type
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WASH
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|
Details
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The combined organic extracts were washed with saturated aqueous sodium bicarbonate (3×25 ml)
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
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The organic solution was dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the filtrate evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
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to give a residue
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Purification of the material by flash chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
BrC1=C(C=C(N)C=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.22 g | |
| YIELD: CALCULATEDPERCENTYIELD | 46.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
